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Compound of Interest

Compound Name: Methiodone

Cat. No.: B12794296 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and logistical plans for the handling and

disposal of Methiodone, more commonly known as Methadone Hydrochloride. Adherence to

these procedures is critical to ensure a safe laboratory environment and minimize exposure

risk.

Hazard Identification and Risk Assessment
Methadone Hydrochloride is a potent synthetic opioid analgesic.[1] Occupational exposure can

lead to significant health risks. It is classified as fatal if swallowed and toxic in contact with skin

or if inhaled.[2][3] It is also suspected of causing genetic defects and of damaging fertility or the

unborn child.[2][3] Due to its potency, all contact should be minimized through engineering

controls, administrative controls, and appropriate personal protective equipment (PPE).

Quantitative Data Summary
While specific Occupational Exposure Limits (OELs) for Methadone Hydrochloride have not

been established by major regulatory bodies like OSHA or ACGIH, for potent pharmaceutical

compounds, an internal OEL of less than 10 µg/m³ is often applied as a protective measure.[4]

[5] The following table summarizes key toxicological data.
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Parameter Species
Route of
Administration

Value

LD50 Rat Oral 30 mg/kg

LD50 Mouse Oral 124 mg/kg

LD50 Rat Intravenous 92 mg/kg

LD50 Mouse Intravenous 16 mg/kg

LD50 Mouse Subcutaneous 16 mg/kg

LD50 Guinea Pig Subcutaneous 54 mg/kg

LDL0 Monkey Subcutaneous 10 mg/kg

Data sourced from

VistaPharm and

Pharma Source Direct

Safety Data Sheets.[6]

[7]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is mandatory when handling Methadone Hydrochloride in a

laboratory setting.

Primary Engineering Controls:

Ventilation: All handling of powdered Methadone Hydrochloride must be conducted in a

certified chemical fume hood or a powder containment hood to minimize inhalation exposure.

Containment: For high-risk operations involving larger quantities or potential for

aerosolization, consider the use of a glove box or other closed-system transfers.

Required Personal Protective Equipment:

Respiratory Protection:
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For operations that may generate dust or aerosols, a NIOSH-approved P100 respirator is

required.[8] For lower-risk activities with adequate engineering controls, a fit-tested N95

respirator may be sufficient.[9]

Hand Protection:

Double gloving with powder-free nitrile gloves is required.[9] The outer glove should be

changed immediately upon contamination.

Eye and Face Protection:

Chemical safety goggles or safety glasses with side shields are mandatory.[8][9] A face

shield should be worn in addition to goggles when there is a splash hazard.

Body Protection:

A disposable lab coat or gown with long sleeves and tight cuffs is required.[9] For

extensive handling, a disposable coverall such as Tyvek® is recommended.[7]

Foot Protection:

Closed-toe shoes are required in all laboratory areas. Shoe covers should be used when

there is a risk of powder spillage.

Experimental Protocol: Handling and Weighing of
Methadone Hydrochloride Powder
This protocol outlines the steps for safely handling and weighing Methadone Hydrochloride

powder.

Preparation:

Ensure the chemical fume hood is certified and functioning correctly.

Decontaminate the work surface within the fume hood.

Assemble all necessary equipment (e.g., weighing paper, spatula, container) within the

fume hood.
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Don all required PPE as outlined above. A colleague should be available to provide

assistance and observe procedures.

Handling and Weighing:

Carefully open the container of Methadone Hydrochloride inside the fume hood.

Use a dedicated, clean spatula to transfer the desired amount of powder onto weighing

paper or into a tared container.

Avoid any actions that could generate dust.

Once weighing is complete, securely close the primary container.

Post-Handling:

Clean all equipment that has come into contact with the powder using a suitable solvent

(e.g., 70% ethanol) and dispose of the cleaning materials as hazardous waste.

Wipe down the work surface of the fume hood.

Remove the outer pair of gloves and dispose of them as hazardous waste.

With the inner gloves still on, transport the weighed compound to its destination within the

laboratory.

Remove all PPE in the designated doffing area, disposing of single-use items in a labeled

hazardous waste container.

Thoroughly wash hands with soap and water.

Operational Plan: Spill Response
In the event of a spill, immediate and correct action is crucial to prevent exposure and

contamination.
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Immediate Actions Assessment & Preparation Spill Cleanup Final Steps

Evacuate Immediate Area Alert Colleagues and Supervisor Secure the Area (Restrict Access) Assess Spill Size and Risk
Don Appropriate PPE

(P100 Respirator, Double Gloves, Gown, Goggles)
Gently Cover with Absorbent Material Wet Absorbent with Water to Avoid Dust Collect Material with Non-Sparking Tools Place in Labeled Hazardous Waste Container Decontaminate Spill Area Decontaminate Reusable Tools Dispose of All Contaminated Materials as Hazardous Waste Complete Spill Report

Click to download full resolution via product page

Caption: Workflow for the safe response to a Methadone Hydrochloride spill.

Disposal Plan
All waste contaminated with Methadone Hydrochloride must be treated as hazardous waste.

PPE and Consumables: All used gloves, gowns, weighing papers, and other disposable

items that have come into contact with Methadone Hydrochloride should be placed in a

dedicated, labeled hazardous waste container.[5][8]

Unused Product: Unused or expired Methadone Hydrochloride should not be disposed of in

the trash or down the drain.[10] It must be disposed of through a licensed hazardous waste

disposal company, following all local, state, and federal regulations for controlled substances.

[5][11]

Containers: Empty containers that held Methadone Hydrochloride should be triple-rinsed

with a suitable solvent. The rinsate should be collected and disposed of as hazardous waste.

The empty, rinsed container can then be disposed of according to institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12794296?utm_src=pdf-body-img
http://mtpinnacle.com/pdfs/NIOSH-hazardous-drugs.pdf
https://northamerica.covetrus.com/Content/SDS/061811.pdf
https://www.aiha.org/news/niosh-outlines-information-on-medication-assisted-treatment-for-opioid-use-disorder
http://mtpinnacle.com/pdfs/NIOSH-hazardous-drugs.pdf
https://www.viatris.com/-/media/project/common/global/global-product-catalog/product-catalog-us/files/safety-data-sheet-files/methadone-hydrochloride_inj_mtr_nghs_en.pdf
https://www.benchchem.com/product/b12794296?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Methadone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12794296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. cdn.caymanchem.com [cdn.caymanchem.com]

3. 76-99-3 CAS MSDS ((+/-)-METHADONE) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

4. cdc.gov [cdc.gov]

5. mtpinnacle.com [mtpinnacle.com]

6. vistapharm.com [vistapharm.com]

7. pharmasd.com [pharmasd.com]

8. northamerica.covetrus.com [northamerica.covetrus.com]

9. Methadone Hydrochloride | C21H28ClNO | CID 14184 - PubChem
[pubchem.ncbi.nlm.nih.gov]

10. aiha.org [aiha.org]

11. viatris.com [viatris.com]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Methiodone (Methadone Hydrochloride)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12794296#personal-protective-equipment-for-
handling-methiodone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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